DHLNL vs. HLNL Reduction in Osteoporotic Bone
In a study of human vertebral trabecular bone from osteoporotic individuals (aged 70–90 years) compared to sex- and age-matched controls, the concentration of DHLNL was reduced by 30%, whereas the concentration of its closest analog HLNL was reduced by only 24% [1]. This differential magnitude of reduction indicates that DHLNL is more severely depleted than HLNL in osteoporotic bone. Notably, mature pyridinoline crosslinks showed no significant alteration between osteoporotic and control groups [1]. The divalent reducible cross-links (DHLNL + HLNL) were reported to be the most frequent known crosslinks in bone, present at 2–4 times the concentration of pyridinium crosslinks [1].
| Evidence Dimension | Reduction in crosslink concentration in osteoporotic vs. control bone |
|---|---|
| Target Compound Data | 30% reduction in DHLNL concentration |
| Comparator Or Baseline | HLNL: 24% reduction; Pyridinoline: no significant change |
| Quantified Difference | DHLNL reduction exceeds HLNL reduction by 6 percentage points (25% greater relative decrease) |
| Conditions | Human vertebral trabecular bone; osteoporotic (n=11) vs. age/sex-matched controls (n=11); quantified via tritiated potassium borohydride reduction followed by ion-exchange chromatography |
Why This Matters
This differential depletion establishes DHLNL as a more sensitive and disease-specific biomarker than HLNL for detecting collagen quality defects in osteoporosis, directly informing assay selection for bone fragility studies.
- [1] Oxlund H, Mosekilde L, Ørtoft G. Reduced concentration of collagen reducible cross links in human trabecular bone with respect to age and osteoporosis. Bone. 1996;19(5):479-484. View Source
